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Compound of Interest

4-Amino-5-bromo-2-
Compound Name: o
chloropyrimidine

cat. No.: B1273702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-5-bromo-2-
chloropyrimidine, a key intermediate in the synthesis of novel compounds for the
pharmaceutical and agrochemical industries.

Chemical and Physical Properties

4-Amino-5-bromo-2-chloropyrimidine, with the empirical formula C2sHsBrCINs, is a pyrimidine
derivative valued for its utility as a building block in organic synthesis.[1][2] Its structure
incorporates several reactive sites, making it a versatile precursor for a range of more complex
molecules.

Table 1: Physical and Chemical Properties
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Property Value Reference(s)
CAS Number 205672-25-9 [2]
Molecular Formula C4H3BrCINs [1]
Molecular Weight 208.44 g/mol [1]
Melting Point 187-188 °C (acetonitrile) [2]
Boiling Point 369.8 °C at 760 mmHg [2]
Density 2.0+ 0.1 g/cm3 [2]
Clear brown to purple liquid /
Appearance ) [2][3]
White to pale cream powder
Solubility Slightly soluble in water [2]
QOWALNIZDHZTSM-
InChl Key
UHFFFAOYSA-N
SMILES Nclnc(Cl)ncclBr
Synthesis

A common and efficient method for the synthesis of 4-Amino-5-bromo-2-chloropyrimidine

involves the selective amination of 5-bromo-2,4-dichloropyrimidine.

Experimental Protocol: Synthesis from 5-bromo-2,4-
dichloropyrimidine

This protocol outlines the synthesis of 4-Amino-5-bromo-2-chloropyrimidine from 5-bromo-

2,4-dichloropyrimidine and ammonium hydroxide.

Materials:

e 5-bromo-2,4-dichloropyrimidine

e Concentrated ammonium hydroxide
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 Tetrahydrofuran (THF)

o Ethyl acetate (EtOAC)

e Water

e Anhydrous sodium sulfate (Na2S0a4)

e 100 mL round bottom flask

e Magnetic stirrer

o Standard laboratory glassware for extraction and filtration

Procedure:

To a 100 mL round bottom flask, add 5-bromo-2,4-dichloropyrimidine (10.0 g, 44 mmol).

e Add concentrated ammonium hydroxide (100 mL) and THF (150 mL) to the flask.

« Stir the resulting mixture magnetically at room temperature for 12 hours.

o Work-up:

o Dilute the reaction mixture with water (100 mL).

o

Extract the aqueous layer with ethyl acetate (3 x 50 mL).

[¢]

Combine the organic layers.

o

Dry the combined organic layers over anhydrous sodium sulfate.

[e]

Filter to remove the drying agent.

o

Concentrate the filtrate under reduced pressure to yield the product.
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Caption: A representative workflow for the diversification of 4-Amino-5-bromo-2-
chloropyrimidine.

Role in Kinase Inhibition

Derivatives of 4-Amino-5-bromo-2-chloropyrimidine can be designed to target various
protein kinases. By modifying the substituents at the C2 and C5 positions, researchers can
fine-tune the selectivity and potency of these inhibitors against specific kinase targets.

Diagram 3: Representative Kinase Signaling Pathway Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. PubChemlLite - 4-amino-5-bromo-2-chloropyrimidine (C4H3BrCIN3)
[pubchemlite.lcsb.uni.lu]

2. echemi.com [echemi.com]

3. 4-Amino-5-bromo-2-chloropyridine, 95%, Thermo Scientific Chemicals 1 g | Buy Online
[thermofisher.com]

To cite this document: BenchChem. [Technical Guide: 4-Amino-5-bromo-2-chloropyrimidine
(CAS: 205672-25-9)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273702#4-amino-5-bromo-2-chloropyrimidine-cas-
number-205672-25-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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